N-(1-benzyl-4-isopropoxy-1H-indazol-3-yl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-(1-benzyl-4-propan-2-yloxyindazol-3-yl)oxolane-2-carboxamide
• InChI: InChI=1S/C22H25N3O3/c1-15(2)28-18-11-6-10-17-20(18)21(23-22(26)19-12-7-13-27-19)24-25(17)14-16-8-4-3-5-9-16/h3-6,8-11,15,19H,7,12-14H2,1-2H3,(H,23,24,26)
• InChI Key: BSTKGWSYERDQGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC2=C1C(=NN2CC3=CC=CC=C3)NC(=O)C4CCCO4
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

• A two-step synthesis method is reported for the production of 1-arylindazole-3-carboxamides, which are pharmaceutically relevant and bear a resemblance to the chemical structure . This method involves a reaction between isocyanides and 2-iodo-N-arylbenzohydrazonoyl chlorides followed by a Buchwald–Hartwig intramolecular cyclization, yielding high yields (Giustiniano et al., 2016).

Molecular Structure Analysis

• The crystal structure analysis of similar compounds shows the formation of mono-clinic systems in certain conditions, which is an important factor in determining the physical and chemical properties of the compound (Lu et al., 2017).

Chemical Reactions and Properties

• A study on related N-aryl-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamides outlines the synthesis process, involving reactions of N-aryl-3-oxobutanamides with salicylaldehyde and urea, highlighting the complex chemical reactions these compounds can undergo (Gein et al., 2017).

Physical Properties Analysis

• The synthesis of similar compounds like 1-aryl-N-(1-hydroxy-3-phenylpropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamides includes an analysis of their physical properties such as NMR, IR, MS spectra, and X-ray diffraction crystallography. These techniques are essential for understanding the physical properties of N-(1-benzyl-4-isopropoxy-1H-indazol-3-yl)tetrahydrofuran-2-carboxamide (Shen et al., 2013).

Chemical Properties Analysis

• Research on the synthesis of related compounds like 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides provides insights into the chemical properties of these types of compounds, including their reactivity and potential for forming complex molecular structures (Talupur et al., 2021).